![molecular formula C24H41NO2 B010763 Octadecyl isonicotinate CAS No. 103225-02-1](/img/structure/B10763.png)
Octadecyl isonicotinate
Overview
Description
Octadecyl isonicotinate is a useful research compound. Its molecular formula is C24H41NO2 and its molecular weight is 375.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Surface Modification and Dispersion of Cellulose Nanoparticles : Siqueira, Bras, and Dufresne (2010) found that surface chemical modification with n-octadecyl isocyanate allows dispersion of cellulose nanoparticles in organic solvents, enabling the processing of nanocomposite films for a broad range of polymeric matrices (Siqueira, Bras, & Dufresne, 2010).
Separation and Analysis in Chromatography : Research by Ugland et al. (1981) and Szepesi & Gazdag (1981) demonstrated the efficacy of octadecyl columns in high-performance liquid chromatography (HPLC) for separating chlorinated phenols and insulins, respectively. These columns offered superior separation, stability, and speed (Ugland et al., 1981); (Szepesi & Gazdag, 1981).
Extraction of Organic Compounds from Water : Junk and Richard (1988) showed that octadecyl bonded to porous silica can effectively extract organic compounds from water, achieving average recoveries of over 85% for pesticides and polycyclic materials (Junk & Richard, 1988).
Capillary Electrochromatography : Zhang and Rassi (1998, 1999) explored the use of novel octadecylsulfonated silica (ODSS) stationary phases in capillary electrochromatography for fast and consistent electroosmotic flow, effective for separating nucleosides and bases (Zhang & Rassi, 1998); (Zhang & El Rassi, 1999).
pH Electrode Development : Oesch et al. (1987) developed a miniaturized pH electrode based on octadecyl isonicotinate, effective in the pH range of 0 to 4 and with a lifetime of at least five months, useful for intraluminal measurements in the upper gastrointestinal tract (Oesch, Brzózka, Xu, & Simon, 1987).
Gas Chromatographic Analyses : Akapo (1995) found that micropacked columns with polymeric n-octadecyl packings provided better retention characteristics for light hydrocarbons and were usable at temperatures up to 250°C without significant loss in efficiency, useful for planetary atmosphere analyses (Akapo, 1995).
NMR Signal Delineation : Nidiry (2012) utilized HSQC to delineate 1H NMR and 13C NMR signals of octadecyl derivatives, aiding in confirming their isomerization (Nidiry, 2012).
Mechanism of Action
Target of Action
Octadecyl isonicotinate, also known as Hydrogen Ionophore IV, primarily targets the cell membrane . It specifically increases the ion permeability of the cell membrane , allowing ions to pass in and out of cells .
Mode of Action
The compound interacts with its targets by increasing the ion permeability of the cell membrane . This interaction results in changes in the ion concentration within the cell, affecting various cellular processes .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the ion transport across the cell membrane . By increasing the ion permeability of the cell membrane, it influences the concentration of ions within the cell, which can have downstream effects on various cellular processes .
Pharmacokinetics
It’s known that the compound is lipophilic , suggesting that it may have good cell membrane permeability. This property could potentially impact its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its bioavailability .
Result of Action
The primary result of this compound’s action is the alteration of ion concentrations within the cell . This can affect various cellular processes, potentially leading to changes in cell function .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the pH of the environment could potentially affect the compound’s ionophore activity . Additionally, the presence of other substances in the environment could potentially interact with the compound, affecting its stability and efficacy .
Properties
IUPAC Name |
octadecyl pyridine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-27-24(26)23-18-20-25-21-19-23/h18-21H,2-17,22H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXDJNEIVBJLMMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOC(=O)C1=CC=NC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H41NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20333726 | |
Record name | Octadecyl isonicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20333726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
375.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103225-02-1 | |
Record name | Octadecyl isonicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20333726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does Octadecyl Isonicotinate contribute to the selectivity of proton sensors?
A: this compound acts as a proton-selective ionophore within the sensing membrane of these sensors. [, , ] This means it preferentially binds to protons (H+) over other ions present in the sample. This selective binding is crucial for accurate pH measurements, especially in complex biological samples where various ions coexist.
Q2: What type of sensors utilize this compound and how do they work?
A: this compound is commonly employed in potentiometric sensors for pH measurement. [, ] These sensors measure the potential difference across a membrane containing the ionophore. When the sensor is immersed in a solution, the this compound within the membrane selectively binds to free protons. This binding event alters the charge distribution across the membrane, generating a measurable potential difference that correlates to the pH of the solution.
Q3: What are the advantages of using this compound in solid-state pH sensors?
A: Incorporating this compound into a solid-state sensor design, such as those with a PVC membrane, offers several benefits: [, ]
- Stability: The compound exhibits good compatibility with PVC and other membrane components, leading to sensors with a longer operational lifespan. [, ]
- Sensitivity: The selective binding of this compound to protons contributes to a Nernstian or near-Nernstian response, indicating high sensitivity to pH changes. []
- Miniaturization: Solid-state designs incorporating this compound allow for the creation of smaller, more portable sensors, beneficial for applications like in vivo monitoring. [, ]
Q4: Are there any challenges associated with using this compound in pH sensors?
A4: While advantageous, there are challenges to consider:
- Storage Conditions: Sensor response can be affected by storage conditions, and equilibration time might be needed, highlighting the importance of proper sensor storage and pre-measurement protocols. []
- Leaching: Potential leaching of this compound or other membrane components into the sample is a concern, necessitating studies to assess toxicity and ensure the integrity of both the sensor and the tested sample. []
Q5: What are the future directions for research on this compound in sensing applications?
A5: Continued research can explore:
- Improved Membrane Formulations: Investigating new membrane compositions to enhance sensor stability, reduce leaching, and potentially expand the applicable pH range, particularly for challenging environments like the stomach. []
- Novel Sensor Designs: Exploring the use of this compound in alternative sensor architectures, such as those based on microfluidics or electrochemical transistors, could lead to even more sensitive and miniaturized pH sensing platforms. []
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